N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-4-hydroxybenzohydrazide

• IUPAC Name: N'-(5,5-dimethyl-3-oxocyclohexen-1-yl)-4-hydroxybenzohydrazide
• InChI: InChI=1S/C15H18N2O3/c1-15(2)8-11(7-13(19)9-15)16-17-14(20)10-3-5-12(18)6-4-10/h3-7,16,18H,8-9H2,1-2H3,(H,17,20)
• InChI Key: UWEOZMIFTSGHRY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NNC(=O)C2=CC=C(C=C2)O)C
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-4-hydroxybenzohydrazide, also known as DHCH, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. DHCH is a hydrazide derivative of 4-hydroxybenzoic acid and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-4-hydroxybenzohydrazide is not fully understood. However, it has been suggested that this compound may exert its effects through the inhibition of inflammatory mediators and the activation of antioxidant pathways. This compound has also been shown to inhibit the proliferation of cancer cells and to induce apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant activities, which may be beneficial in the treatment of a range of inflammatory and oxidative stress-related diseases. This compound has also been found to have antitumor activity, and may be useful in the treatment of cancer. Additionally, this compound has been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-4-hydroxybenzohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been found to be non-toxic and to have low side effects. However, this compound has some limitations for lab experiments. It has poor solubility in water, which may limit its use in some experiments. Additionally, the mechanism of action of this compound is not fully understood, which may limit its use in certain research areas.

Future Directions

There are several future directions for research on N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-4-hydroxybenzohydrazide. One area of interest is the development of this compound-based drugs for the treatment of inflammatory and oxidative stress-related diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of this compound-based drugs for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in other areas of research, such as neuroprotection and cognitive enhancement.

Synthesis Methods

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-4-hydroxybenzohydrazide can be synthesized through a multistep process. The first step involves the reaction of 4-hydroxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 5,5-dimethylcyclohexane-1,3-dione to form the corresponding ketone. Finally, the ketone is reacted with hydrazine hydrate to form this compound.

Scientific Research Applications

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-4-hydroxybenzohydrazide has been widely used in scientific research due to its unique chemical properties. It has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor activities. This compound has also been shown to have neuroprotective effects and to improve cognitive function.